N-{[(5-hydroxy-1-naphthyl)amino]carbonothioyl}-2-thiophenecarboxamide

• IUPAC Name: N-[(5-hydroxynaphthalen-1-yl)carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H12N2O2S2/c19-13-7-2-4-10-11(13)5-1-6-12(10)17-16(21)18-15(20)14-8-3-9-22-14/h1-9,19H,(H2,17,18,20,21)
• InChI Key: PBYOKEYCXNTAPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC=C2O)C(=C1)NC(=S)NC(=O)C3=CC=CS3
• Molecular Formula: C16H12N2O2S2
• Molecular Weight: 328.4 g/mol

Description

The compound “N-{[(5-hydroxy-1-naphthyl)amino]carbonothioyl}-2-thiophenecarboxamide” is a complex organic molecule. It contains a naphthyl group, which is a polycyclic aromatic hydrocarbon made up of two fused benzene rings. The molecule also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The naphthyl group would contribute significant aromatic character to the molecule, while the thiophene ring would also contribute to the molecule’s aromaticity.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific conditions and reagents present. The amino and hydroxy groups could potentially participate in a variety of reactions, including condensation reactions, substitution reactions, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple aromatic rings would likely make the compound relatively nonpolar and insoluble in water.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

As with any chemical compound, handling “N-{[(5-hydroxy-1-naphthyl)amino]carbonothioyl}-2-thiophenecarboxamide” would require appropriate safety precautions. It’s always important to refer to the material safety data sheet (MSDS) for specific safety and hazard information.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be used in the development of new pharmaceuticals or as a building block in organic synthesis.